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Compound of Interest

Compound Name: 3-Methylisoquinoline

Cat. No.: B074773 Get Quote

3-Methylisoquinoline: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Methylisoquinoline, a

heterocyclic aromatic organic compound. It details the compound's fundamental physical

properties, a detailed experimental protocol for its synthesis, and a visual representation of the

synthetic workflow. This document is intended to serve as a valuable resource for professionals

engaged in chemical research and drug development.

Core Data: Physical and Chemical Properties
3-Methylisoquinoline, identified by the CAS Number 1125-80-0, possesses a unique set of

physical and chemical characteristics that are crucial for its application in various scientific

domains.[1][2][3] A summary of these properties is presented in the table below for easy

reference and comparison.
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Property Value Source

CAS Number 1125-80-0 [1][2][3]

Molecular Formula C₁₀H₉N [1]

Molecular Weight 143.19 g/mol [1]

Melting Point 62-65 °C [1][3]

Boiling Point 251 °C [1][3]

Density 1.0180 g/cm³ [4]

Appearance
Colorless to pale yellow liquid

or solid
[2][4]

Solubility

Sparingly soluble in water;

soluble in organic solvents like

ethanol, acetone, and

chloroform.[2][4][5]

[2][4][5]

pKa 5.66 ± 0.30 (Predicted) [5]

InChI Key
FVVXWRGARUACNW-

UHFFFAOYSA-N
[3]

Canonical SMILES CC1=CC2=CC=CC=C2C=N1 [5]

Synthesis of 3-Methylisoquinoline: An Experimental
Protocol
The following section outlines a detailed methodology for the synthesis of 3-
Methylisoquinoline. This protocol is based on established synthetic routes.[1]

Materials and Reagents:
Benzylamine

1,1-Dimethoxypropan-2-one

Dichloromethane (DCM)
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Sodium triacetoxyborohydride

2.5% Sodium bicarbonate solution

Concentrated Sodium hydroxide

Ethyl acetate

5% Sodium chloride solution

Sodium sulfate

Chlorosulfonic acid

Ice

Procedure:
Formation of N-benzyl-1,1-dimethoxypropan-2-amine:

To a solution of Benzylamine (9.18 mL, 84.0 mmol) in Dichloromethane (350 mL) at room

temperature, add 1,1-dimethoxypropan-2-one (9.95 mL, 84.0 mmol).

Add Sodium triacetoxyborohydride (25 g, 118 mmol) to the mixture in one portion.

Stir the reaction mixture at room temperature overnight.

Work-up and Isolation of the Intermediate:

Dilute the reaction mixture with 2.5% Sodium bicarbonate solution (250 mL) and stir for 30

minutes, resulting in a biphasic solution.

Separate the layers and discard the organic layer.

Basify the aqueous layer to pH 14 using concentrated Sodium hydroxide.

Extract the basified aqueous solution three times with Ethyl acetate.
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Combine the organic layers and wash them three times with a 5% Sodium chloride

solution.

Dry the combined organic layers over Sodium sulfate and evaporate the solvent to yield N-

benzyl-1,1-dimethoxypropan-2-one as a yellow oil.

Cyclization to 3-Methylisoquinoline:

Add the obtained oil (2.62 g, 12.5 mmol) dropwise to Chlorosulfonic acid (8.35 mL, 125

mmol) over an ice bath. Use a few milliliters of Dichloromethane to rinse the flask and add

this to the chlorosulfonic acid as well.

Place the reaction mixture in a boiling water bath for 10 minutes without a condenser to

allow for the evaporation of methanol, a byproduct, which drives the reaction forward.

Final Work-up and Purification:

After cooling, quench the reaction mixture with ice.

Basify the mixture to pH 14 with concentrated Sodium hydroxide.

Extract the mixture three times with Dichloromethane.

Combine the organic layers and dry them using magnesium sulfate.

Evaporate the solvent to obtain solid 3-Methylisoquinoline. The structure can be

confirmed using GC-MS and NMR.

Synthetic Workflow Diagram
The following diagram illustrates the key steps in the synthesis of 3-Methylisoquinoline, from

starting materials to the final product.
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Caption: Synthesis of 3-Methylisoquinoline.

Biological Context
While this guide focuses on the chemical properties and synthesis of 3-Methylisoquinoline, it

is worth noting that the isoquinoline scaffold is a core structure in a wide range of biologically

active compounds.[6] Isoquinoline alkaloids, for instance, are known to exhibit diverse

pharmacological activities, including antimicrobial and anticancer properties.[2][5][6][7][8] 3-
Methylisoquinoline itself has been identified as a bacterial xenobiotic metabolite.[1][9] Further

research into the specific biological activities of 3-Methylisoquinoline and its derivatives may

unveil novel therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.guidechem.com/encyclopedia/3-methylisoquinoline-dic8006.html
https://www.researchgate.net/publication/378673183_Biologically_active_isoquinoline_alkaloids_covering_2019-2022
https://www.mdpi.com/1420-3049/27/16/5085
https://www.mdpi.com/2218-273X/13/1/17
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylisoquinoline
https://www.benchchem.com/product/b074773#3-methylisoquinoline-cas-number-and-physical-constants
https://www.benchchem.com/product/b074773#3-methylisoquinoline-cas-number-and-physical-constants
https://www.benchchem.com/product/b074773#3-methylisoquinoline-cas-number-and-physical-constants
https://www.benchchem.com/product/b074773#3-methylisoquinoline-cas-number-and-physical-constants
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b074773?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

